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Compound of Interest

Compound Name: 2-chloro-N-phenylbenzamide

Cat. No.: B1346093 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation of 2-
chloro-N-phenylbenzamide, a key intermediate in various chemical syntheses. This

document outlines the analytical techniques and experimental protocols used to confirm the

compound's chemical structure, presenting data in a clear and accessible format for

researchers and professionals in the field.

Chemical Identity and Properties
2-chloro-N-phenylbenzamide is a secondary amide consisting of a 2-chlorobenzoyl group

attached to the nitrogen of an aniline moiety. Its chemical properties are summarized in the

table below.

Property Value

IUPAC Name 2-chloro-N-phenylbenzamide

Molecular Formula C₁₃H₁₀ClNO

Molecular Weight 231.68 g/mol

CAS Number 6833-13-2[1][2]

InChI Key AXQVIWHAEYLGLO-UHFFFAOYSA-N[1]
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Synthesis and Characterization
The synthesis of 2-chloro-N-phenylbenzamide is typically achieved through the acylation of

aniline with 2-chlorobenzoyl chloride.[3] The reaction is a nucleophilic acyl substitution, where

the amino group of aniline attacks the carbonyl carbon of the acid chloride.

Experimental Protocol: Synthesis
Materials:

Aniline

2-chlorobenzoyl chloride

Anhydrous diethyl ether (or other suitable aprotic solvent)

Triethylamine (or other suitable base)

Distilled water

Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask, dissolve aniline (1.0 equivalent) and triethylamine (1.1 equivalents)

in anhydrous diethyl ether.

Cool the mixture in an ice bath.

Slowly add a solution of 2-chlorobenzoyl chloride (1.0 equivalent) in anhydrous diethyl ether

to the flask with constant stirring.

Allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, filter the reaction mixture to remove the triethylamine hydrochloride salt.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1346093?utm_src=pdf-body
https://aj.xhu.edu.cn/xhdxxbzkb/en/article/id/15bb8c55-3fe7-4ff7-9d58-8861e3814617
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash the filtrate with distilled water, followed by a saturated sodium bicarbonate solution,

and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude product.

Purify the crude product by recrystallization from a suitable solvent system (e.g.,

ethanol/water) to obtain pure 2-chloro-N-phenylbenzamide.

Spectroscopic Data and Structural Confirmation
The structure of the synthesized 2-chloro-N-phenylbenzamide is confirmed using a

combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR)

spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the

molecule.

¹H NMR (400 MHz, d₆-DMSO):[4]

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

10.51 s 1H N-H

7.78 – 7.68 m 2H Aromatic-H

7.62 – 7.41 m 4H Aromatic-H

7.35 t, J = 7.9 Hz 2H Aromatic-H

7.11 t, J = 7.4 Hz 1H Aromatic-H

¹³C NMR (100 MHz, d₆-DMSO):[4]
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Chemical Shift (δ) ppm Assignment

165.2 C=O

139.2 Aromatic-C

136.5 Aromatic-C

131.5 Aromatic-C

130.6 Aromatic-C

129.8 Aromatic-C

129.1 Aromatic-C

128.0 Aromatic-C

127.5 Aromatic-C

124.2 Aromatic-C

120.9 Aromatic-C

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in the molecule.

Wavenumber (cm⁻¹) Assignment

~3300 N-H stretch

~1650 C=O stretch (amide I)

~1530 N-H bend (amide II)

~750 C-Cl stretch

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule.
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m/z Assignment

231/233 [M]⁺/ [M+2]⁺ (isotopic pattern for Cl)

139/141 [ClC₆H₄CO]⁺

92 [C₆H₅NH]⁺

77 [C₆H₅]⁺

Visualizing the Elucidation Process
The logical workflow for the structural elucidation of 2-chloro-N-phenylbenzamide is depicted

in the following diagram.
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Caption: Workflow for the structural elucidation of 2-chloro-N-phenylbenzamide.

The following diagram illustrates the key signaling pathways or logical relationships in the

characterization process, starting from the purified compound.
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Caption: Logic diagram for the spectroscopic characterization of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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